Cas no 3957-69-5 ((3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate)

(3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate structure
3957-69-5 structure
Product Name:(3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate
CAS No:3957-69-5
MF:C12H15NOS
MW:221.318601846695
CID:924710
PubChem ID:232978
Update Time:2025-04-19

(3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate Chemical and Physical Properties

Names and Identifiers

    • (3-tert-butyl-4-hydroxy-5-methylphenyl) Thiocyanate
    • 2-methyl-6-tert-butyl-4-thiocyanato-phenol
    • 2-tert-butyl-6-methyl-4-thiocyanatophenol
    • 3-tert-butyl-4-hydroxy-5-methylphenyl thiocyanate
    • AC1L5P2R
    • AC1Q4SOK
    • AG-J-27697
    • AR-1F5241
    • CTK1C3993
    • NSC31027
    • 3957-69-5
    • NSC-31027
    • DTXSID00283351
    • DS-013452
    • Inchi: 1S/C12H15NOS/c1-8-5-9(15-7-13)6-10(11(8)14)12(2,3)4/h5-6,14H,1-4H3
    • InChI Key: RYWPHPITXKKLJE-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=C(C)C(=C(C=1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 221.08755
  • Monoisotopic Mass: 221.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 69.3Ų

Experimental Properties

  • PSA: 44.02
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